Cas no 1354705-60-4 (1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole)

• Product Name: 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole
• CAS No: 1354705-60-4
• MF: C₈H₁₃IN₂
• MW: 264.106693983078
• CID: 5188946
• Update Time: 2025-06-07

1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole
• 1H-Pyrazole, 1-ethyl-4-iodo-3-(1-methylethyl)-

• Inchi： 1S/C8H13IN2/c1-4-11-5-7(9)8(10-11)6(2)3/h5-6H,4H2,1-3H3
• InChI Key： SMZHPKIXWIYEST-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(I)C(C(C)C)=N1

Additional information on 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole

Introduction to 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole (CAS No. 1354705-60-4)

1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole (CAS No. 1354705-60-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique substitution pattern of 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole consists of a pyrazole ring with an ethyl group at the 1-position, an isopropyl group at the 3-position, and an iodo group at the 4-position. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, making it suitable for a wide range of applications in both academic and industrial settings.

In recent years, 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole has been extensively studied for its potential as a building block in the development of novel pharmaceuticals. One notable area of research involves its use as a precursor in the synthesis of antiviral agents. Studies have shown that compounds derived from 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. This makes it a promising candidate for further exploration in the field of antiviral drug discovery.

Beyond antiviral applications, 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole has also been investigated for its potential in cancer therapy. Research has demonstrated that certain derivatives of this compound possess significant anticancer properties, particularly against breast and lung cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are implicated in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole could serve as a lead compound for the development of new anticancer drugs.

In addition to its biological activities, 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole has also been explored for its utility in chemical synthesis. Its reactivity and functional group compatibility make it an excellent starting material for the preparation of complex organic molecules. For instance, it can be readily converted into various substituted pyrazoles through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions allow for the introduction of diverse functional groups, thereby expanding the scope of potential applications for this compound.

The synthetic accessibility of 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole is another factor that contributes to its appeal in both research and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, with some methods being scalable for larger-scale production. These synthetic strategies often involve multi-step processes that include condensation reactions, cyclizations, and halogenation steps. The ability to synthesize 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole efficiently and cost-effectively is crucial for its widespread adoption in various applications.

The physical properties of 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole, such as its melting point, solubility, and stability, have also been characterized in detail. These properties are important considerations when designing experiments or formulating products that incorporate this compound. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in high-throughput screening assays and other biochemical applications.

In conclusion, 1-Ethyl-4-iodo-3-isopropyl-1H-pyrazole (CAS No. 1354705-60-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel bioactive molecules and drug candidates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.